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Cat. No.: B099521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
(Diisopropylamino)ethyl methacrylate (DPAEMA). The information is curated for

researchers, scientists, and professionals in drug development who utilize this monomer for the

synthesis of stimuli-responsive polymers and other advanced applications. This document

summarizes key quantitative data in structured tables, outlines detailed experimental protocols

for property determination, and includes visualizations of its polymerization and the pH-

responsive behavior of its corresponding polymer.

Core Physical and Chemical Properties
2-(Diisopropylamino)ethyl methacrylate is a tertiary amine-containing methacrylate

monomer.[1] It is recognized for its utility in creating "smart" polymers that respond to changes

in pH.[2][3] These characteristics make it a valuable compound in the development of materials

for biomedical applications, including drug delivery systems and functional coatings.[1][4]

DPAEMA is typically a clear, colorless to light yellow liquid.[5][6]
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Property Value

CAS Number 16715-83-6

Molecular Formula C₁₂H₂₃NO₂

Molecular Weight 213.32 g/mol [5]

IUPAC Name
2-[di(propan-2-yl)amino]ethyl 2-methylprop-2-

enoate[5]

Synonyms
DPA, DPAEMA, N,N-Diisopropylaminoethyl

methacrylate[7][8]

Quantitative Physical Properties
The following table summarizes the key physical properties of 2-(Diisopropylamino)ethyl
methacrylate, providing a quick reference for experimental and developmental work.

Property Value Conditions

Appearance
Colorless to pale yellow

liquid[5]
Standard

Density 0.900 g/mL[2] at 25 °C

Boiling Point 120 °C[6] at 15 mmHg

Refractive Index 1.145[2] at 20 °C

Flash Point 98.9 °C (210.0 °F)[2][3] Closed Cup

Vapor Pressure 0.053 mmHg[5] at 25 °C (estimated)

Water Solubility 1580 mg/L[5] at 25 °C (estimated)

LogP (Octanol-Water) 2.79[9] (estimated)

pKa
~6.2 (monomer in aqueous

solution)[9]
Standard
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This section details the methodologies for determining the key physical properties of 2-
(Diisopropylamino)ethyl methacrylate, providing a foundation for laboratory procedures.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for determining the boiling point of a small liquid sample.

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath with a hot plate stirrer

Thermometer

Small magnetic stir bar

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of 2-(Diisopropylamino)ethyl methacrylate into the test

tube along with a small magnetic stir bar.

Place the test tube in the heating block and clamp it securely.

Position the thermometer so that the bulb is approximately 1 cm above the liquid's surface.

Begin gentle stirring and heating.

Observe for boiling and the formation of a reflux ring (condensing vapor) on the test tube

walls.

Adjust the thermometer's position so that the bulb is at the level of this reflux ring.

The stable temperature reading at which the liquid is gently refluxing is recorded as the

boiling point.
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Determination of Density (Gravimetric Method)
This protocol outlines the determination of liquid density using a pycnometer or a graduated

cylinder and a balance.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Procedure:

Measure the mass of the clean, dry pycnometer or graduated cylinder.

Fill the container with a known volume of 2-(Diisopropylamino)ethyl methacrylate.

Measure the total mass of the container and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume.

Measurement of Refractive Index
The refractive index can be determined using an Abbe refractometer.

Apparatus:

Abbe refractometer

Dropper

Distilled water for calibration

Procedure:

Calibrate the Abbe refractometer using distilled water (refractive index ≈ 1.333).
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Place a few drops of 2-(Diisopropylamino)ethyl methacrylate onto the prism of the

refractometer.

Close the prism and allow the sample to spread into a thin layer.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)
The flash point is determined using a closed-cup tester, such as a Pensky-Martens apparatus,

in accordance with standards like ASTM D93.[9][10]

Apparatus:

Pensky-Martens closed-cup flash point tester

Ignition source

Procedure:

Place the sample of 2-(Diisopropylamino)ethyl methacrylate into the test cup of the

apparatus.

Close the lid and begin heating the sample at a slow, constant rate.

At specified temperature intervals, apply the ignition source to the vapor space above the

liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite momentarily.[11]

Determination of Aqueous Solubility
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This procedure provides a general method for determining the solubility of an organic

compound in water.

Apparatus:

Test tubes

Vortex mixer or shaker

Analytical balance

Procedure:

In a test tube, add a small, accurately weighed amount of 2-(Diisopropylamino)ethyl
methacrylate to a known volume of distilled water.

Vigorously shake or vortex the mixture for an extended period to ensure equilibrium is

reached.

Allow the mixture to stand and for any undissolved material to settle.

Carefully extract a known volume of the clear aqueous phase.

Quantify the concentration of the dissolved 2-(Diisopropylamino)ethyl methacrylate in the

aqueous phase using a suitable analytical technique, such as gas chromatography.

The solubility is then expressed as mass per unit volume of water.

Polymerization and pH-Responsive Behavior
2-(Diisopropylamino)ethyl methacrylate is a monomer primarily used in the synthesis of

polymers.[2][3] Techniques such as Atom Transfer Radical Polymerization (ATRP) and

Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization are commonly

employed to create well-defined polymers.[12][13] The resulting polymer, poly(2-
(diisopropylamino)ethyl methacrylate) or PDPAEMA, exhibits a pH-responsive character

due to the tertiary amine groups.[2][3]

Below is a diagram illustrating the general free-radical polymerization of DPAEMA.
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Caption: Free-Radical Polymerization of DPAEMA.
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The key feature of PDPAEMA is its pH-responsiveness. The diisopropylamino groups are basic

and can be protonated in acidic conditions. This protonation leads to a change in the polymer's

properties, particularly its solubility in water.

The following diagram illustrates the pH-responsive behavior of PDPAEMA.
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Caption: pH-Responsive Behavior of PDPAEMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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